![molecular formula C12H19F2NO3 B6208100 tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate CAS No. 2731015-02-2](/img/no-structure.png)
tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate
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Description
“tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate” is a chemical compound. It is a solid substance . The IUPAC name of this compound is tert-butyl (4,4-difluoro-1-(2-hydroxyethyl)cyclohexyl)carbamate .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C13H23F2NO3/c1-11(2,3)19-10(18)16-12(8-9-17)4-6-13(14,15)7-5-12/h17H,4-9H2,1-3H3,(H,16,18) .Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 279.33 . The compound is stored at room temperature .Safety and Hazards
The safety information available indicates that “tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate involves the reaction of tert-butyl carbamate with 4,4-difluorocyclohexanone in the presence of a base to form the intermediate tert-butyl N-(4,4-difluorocyclohexyl)carbamate. This intermediate is then reacted with ethyl formate in the presence of a catalyst to form the final product tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate.", "Starting Materials": [ "tert-butyl carbamate", "4,4-difluorocyclohexanone", "base", "ethyl formate", "catalyst" ], "Reaction": [ "Step 1: Add tert-butyl carbamate and 4,4-difluorocyclohexanone to a reaction vessel.", "Step 2: Add a base such as sodium hydride or potassium carbonate to the reaction mixture.", "Step 3: Heat the reaction mixture to a temperature of around 80-100°C and stir for several hours until the reaction is complete.", "Step 4: Cool the reaction mixture and extract the intermediate tert-butyl N-(4,4-difluorocyclohexyl)carbamate using a suitable solvent such as dichloromethane.", "Step 5: Add the intermediate to a new reaction vessel and add ethyl formate and a catalyst such as palladium on carbon.", "Step 6: Heat the reaction mixture to a temperature of around 80-100°C and stir for several hours until the reaction is complete.", "Step 7: Cool the reaction mixture and extract the final product tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate using a suitable solvent such as dichloromethane." ] } | |
2731015-02-2 | |
Molecular Formula |
C12H19F2NO3 |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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